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Compound of Interest

Compound Name: N2-Phenoxyacetylguanosine

Cat. No.: B12389697

Essential Safety and Handling Guide for N2-
Phenoxyacetylguanosine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of N2-
Phenoxyacetylguanosine. Given the absence of a comprehensive Safety Data Sheet (SDS),
a conservative approach based on data for analogous compounds and general laboratory best
practices is essential for ensuring personnel safety and procedural integrity.

Hazard Profile and Safety Precautions

While specific toxicity data for N2-Phenoxyacetylguanosine is limited, related modified
nucleosides can cause skin, eye, and respiratory irritation. Therefore, it is prudent to handle
this compound as a potentially hazardous substance. Key physical and chemical properties are
summarized below.
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Property Value Citations
Appearance White or off-white solid [1112]

CAS Number 119824-66-7 [3]
Molecular Formula C1sH1oNs07 [3]
Molecular Weight 417.37 g/mol [3]

Melting Point 159-160 °C [1][2]

N Soluble in DMSO, slightly
Solubility _ [1][2]
soluble in methanol

Storage Temperature 2°C-8°C [3]

Personal Protective Equipment (PPE)

A multi-layered PPE approach is required to minimize exposure when handling N2-
Phenoxyacetylguanosine.
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile

gloves.

Prevents direct skin contact.
Double-gloving provides
additional protection in case of
a splash or a tear in the outer

glove.

Eye and Face Protection

ANSI Z87.1-compliant safety
glasses with side shields or
chemical splash goggles. A
face shield should be worn
when handling larger
quantities or if there is a

significant splash risk.

Protects eyes and face from
airborne particles and

splashes.

Body Protection

A flame-resistant lab coat with

sleeves that overlap gloves.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator
may be necessary if handling
the powder outside of a

certified chemical fume hood

or if aerosolization is likely.

Minimizes inhalation of the

powdered compound.

Operational Plan: Step-by-Step Handling

Procedures

[EEN

. Receiving and Storage:

from incompatible materials.[3]

N

Upon receipt, visually inspect the container for any damage or leaks.
Verify that the product name and CAS number on the label match the order.

Store the container in a designated, well-ventilated, and refrigerated area at 2°C - 8°C, away

. Weighing and Preparation of Solutions (to be performed in a certified chemical fume hood):
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Don appropriate PPE as outlined in the table above.
Use a dedicated, clean weighing vessel and tools.
To minimize dust, handle the solid material gently.

For dissolution, add the solvent (e.g., DMSO) slowly to the weighed N2-
Phenoxyacetylguanosine.[1][2]

Ensure the solution is fully dissolved before use in experiments.
. Experimental Use:

All procedures involving N2-Phenoxyacetylguanosine should be conducted in a well-
ventilated area, preferably within a chemical fume hood.

Avoid direct contact with the solid or solutions.
Keep containers closed when not in use.
. Spill Response:
In case of a small spill, carefully wipe up the material with absorbent pads.
For larger spills, evacuate the area and follow your institution's emergency procedures.
All materials used for spill cleanup should be treated as hazardous waste.
Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure safety.

e Solid Waste: Collect any unused N2-Phenoxyacetylguanosine powder and contaminated
disposable PPE (gloves, etc.) in a clearly labeled, sealed container for chemical waste.

e Liquid Waste: Solutions containing N2-Phenoxyacetylguanosine should be collected in a
designated, sealed waste container. Do not pour down the drain.
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o Disposal Route: All waste containing N2-Phenoxyacetylguanosine should be disposed of
through your institution's hazardous waste management program.

Experimental Workflow and Safety Diagram
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Safe Handling and Disposal Workflow for N2-Phenoxyacetylguanosine
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Caption: A flowchart illustrating the key steps for safely handling N2-
Phenoxyacetylguanosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling N2-
Phenoxyacetylguanosine]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-n2-phenoxyacetylguanosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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